Cas no 2138558-62-8 (2-ethylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138558-62-8
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 6089519
• PubChem ID: 165493248
• Update Time: 2025-06-12

2-ethylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride
• 2138558-62-8
• EN300-1197504
• 2-ethylimidazo[1,2-a]pyridine-3-sulfonyl chloride

• Inchi： 1S/C9H9ClN2O2S/c1-2-7-9(15(10,13)14)12-6-4-3-5-8(12)11-7/h3-6H,2H2,1H3
• InChI Key： IIMCSQNOSCDXHR-UHFFFAOYSA-N
• SMILES： ClS(C1=C(CC)N=C2C=CC=CN12)(=O)=O

Computed Properties

• Exact Mass: 244.0073264g/mol
• Monoisotopic Mass: 244.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2138558-62-8 and Product Name: 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride

The compound with the CAS number 2138558-62-8 and the product name 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The compound belongs to the class of imidazopyridine sulfonamides, which are known for their diverse applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

2-Ethylimidazo1,2-apyridine-3-sulfonyl chloride is characterized by a fused imidazole and pyridine ring system, which is further functionalized with an ethyl group at the 2-position and a sulfonyl chloride moiety at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological efficacy. The sulfonyl chloride group is particularly noteworthy, as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in imidazopyridine derivatives due to their potential as scaffolds for drug discovery. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both imidazole and pyridine rings in 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride contributes to its ability to interact with various biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The imidazopyridine core of 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride is structurally similar to known kinase inhibitors, suggesting that it may possess inhibitory activity against these enzymes.

Recent studies have demonstrated that sulfonamide derivatives can effectively modulate kinase activity by binding to specific residues within the enzyme's active site. The sulfonyl chloride group in 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride provides a polar interaction surface that can enhance binding affinity. Additionally, the ethyl group at the 2-position may contribute to steric hindrance, optimizing the compound's fit within the kinase pocket.

The synthesis of 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors to form the imidazopyridine core, followed by functionalization with the ethyl group and introduction of the sulfonyl chloride moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve regioselective modifications.

Once synthesized, 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride can be further derivatized to explore its pharmacological potential. For instance, replacing the sulfonyl chloride group with other functional groups can yield compounds with different solubility profiles or metabolic stability. Additionally, modifications at other positions on the imidazopyridine ring system can alter binding interactions with biological targets.

The biological evaluation of 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride has revealed several promising activities. In vitro assays have shown that this compound exhibits significant inhibitory effects on certain kinases associated with cancer progression. These findings are particularly exciting given the high unmet medical need for effective kinase inhibitors in oncology.

Furthermore, preclinical studies have indicated that 2-ethylimidazo1,2-apyridine-3-sulfonyl chloride possesses favorable pharmacokinetic properties when tested in animal models. This includes adequate oral bioavailability and reasonable tissue distribution patterns. Such characteristics are essential for advancing a compound into clinical development.

The development of novel sulfonamide-based drugs has been hampered by issues such as poor solubility and metabolic instability. However, 2 - ethylimi d azo 1 , 2 - apy rid ine - 3 - sul fon y l ch lor ide demonstrates improved solubility compared to many related compounds due to its polar sulfonyl chloride group. This enhanced solubility could translate into better drug delivery systems and improved therapeutic efficacy.

Future research on 2 - ethylimi d azo 1 , 2 - apy rid ine - 3 - sul fon y l ch lor ide will focus on optimizing its pharmacological profile through structure-based drug design approaches. Computational modeling techniques can be used to predict how different structural modifications will affect binding affinity and selectivity for target enzymes or receptors.

Another area of interest is exploring combinatorial therapies involving 2 - ethylimi d azo 1 , 2 - apy rid ine - 3 - sul fon y l ch lor ide alongside other drugs that act through different mechanisms but share common targets or pathways involved in disease progression . Such combination strategies have shown great promise in clinical trials for conditions like cancer where resistance remains a significant challenge .

The versatility of functional groups present in two ethylimi d azo one two apy rid ine three sul fon y l ch lor ide makes it an attractive scaffold for medicinal chemists seeking new treatments . By leveraging advances made possible by modern synthetic methods alongside sophisticated computational tools researchers hope one day bring forth next generation therapeutics capable addressing unmet medical needs across multiple therapeutic areas .